![molecular formula C7H6O2 B145889 1,3-Benzodioxole CAS No. 274-09-9](/img/structure/B145889.png)
1,3-Benzodioxole
Overview
Description
1,3-Benzodioxole is an organic compound with a molecular formula of C7H6O2. It is a heterocyclic aromatic compound containing two oxygen atoms and a benzene ring. This compound is a colorless to pale yellow liquid with a sweet and floral odor. It is a versatile intermediate used in the synthesis of a variety of compounds, including pharmaceuticals, fragrances, and dyes. It is also used as a chemical intermediate in the production of other heterocyclic compounds.
Scientific Research Applications
Synthesis of 1,3-Benzodioxole
This compound is synthesized from catechol, typically through cyclization with dichloromethane. This process yields a compound important in medicinal chemistry, with an overall yield of 57.2%. The structure of the synthesized product is usually characterized by infrared spectrum (IR) and nuclear magnetic resonance (NMR) (Li Yu, 2006).
Anticancer and Antibacterial Applications
This compound derivatives exhibit significant anticancer and antibacterial activities. For instance, a study on 2-phenyl this compound derivatives showed that these compounds possess greater anticancer and antibacterial potency than standard reference compounds. These derivatives also demonstrate potential in DNA binding, highlighting their usefulness in medical research (Sayanti Gupta et al., 2016).
Antitumor Activity
Several this compound derivatives have been synthesized and evaluated for their antitumor activity against human tumor cell lines, showing promising results. Some derivatives, like 6-(4-aminobenzoyl)-1,3-benzodioxole-5-acetic acid methyl ester, have demonstrated significant growth inhibitory activity on a range of cell lines (N. Micale et al., 2002).
Inhibition of Histone Deacetylase in Cancer
This compound and its derivatives have been studied as novel inhibitors of the histone deacetylase enzyme in cancer therapy. This research included bioinformatics approaches and computational methods to evaluate their specific inhibitory effects and pharmacological properties, revealing promising compounds for combating cancer progression (Neeraj Kumar et al., 2018).
Molecular Structure and Spectroscopy
Studies on the molecular structure of this compound using nuclear magnetic resonance in nematic solvents have provided insights into its planarity and puckering angle. This research contributes to a deeper understanding of the molecule's physical properties, which is essential for its application in various scientific fields (T. C. Wong & Kenneth J. Koval, 1978).
Antimicrobial and Antioxidant Agents
Benzodioxol derivatives have shown a wide range of biological activities, including antimicrobial and antioxidant potentials. These compounds have been evaluated against different bacterial strains and demonstrated significant activities, making them valuable materials for the pharmaceutical industry (Amjad Khalil et al., 2021).
Mechanism of Action
Target of Action
1,3-Benzodioxole, also known as methylenedioxybenzene, is a versatile compound that has been found to interact with various targets. One of its primary targets is the auxin receptor TIR1 (Transport Inhibitor Response 1) . This receptor plays a crucial role in plant growth and development, particularly in root growth .
Mode of Action
This compound derivatives, such as K-10, act as potent auxin receptor agonists . They bind to the auxin receptor TIR1, enhancing root-related signaling responses . Molecular docking analysis revealed that K-10, a derivative of this compound, had a stronger binding ability with TIR1 than NAA (1-naphthylacetic acid), a commonly used auxin .
Biochemical Pathways
The interaction of this compound derivatives with TIR1 triggers a series of biochemical responses. These compounds enhance auxin response reporter’s (DR5:GUS) transcriptional activity . Transcriptome analysis showed that K-10 induced a common transcriptional response with auxin and down-regulated the expression of root growth-inhibiting genes . This suggests that this compound derivatives affect the auxin signaling pathway, promoting root growth.
Pharmacokinetics
For instance, aschantin, a tetrahydrofurofuran lignan with a this compound group, undergoes a moderate-to-extensive degree of hepatic metabolism . It produces several phase 1 and phase 2 metabolites, catalyzed by enzymes such as cytochrome P450 (CYP), catechol O-methyltransferase (COMT), UDP-glucuronosyltransferase, and sulfotransferase .
Result of Action
The action of this compound derivatives results in significant molecular and cellular effects. These compounds have been found to promote root growth in both Arabidopsis thaliana and Oryza sativa . They also exhibit antioxidant, anti-inflammatory, cytotoxic, and antimicrobial activities . Moreover, this compound derivatives have been reported to possess cytotoxic activity against several human tumor cell lines .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1,3-Benzodioxole has been found to interact with tubulin, a protein involved in cell proliferation . The binding potential of this compound-based derivatives with tubulin was checked using molecular docking software .
Cellular Effects
This compound derivatives have shown remarkable promotive effects on root growth in both Arabidopsis thaliana and Oryza sativa . This is achieved through the enhancement of root-related signaling responses .
Molecular Mechanism
The mechanism of action of this compound involves binding interactions with biomolecules such as tubulin . It has been found to enhance auxin response reporter’s (DR5:GUS) transcriptional activity .
Temporal Effects in Laboratory Settings
Its derivatives have shown potential properties to be used as a potent anticancer drug .
Metabolic Pathways
This compound is involved in the auxin receptor TIR1 (Transport Inhibitor Response 1) pathway . It has been found to down-regulate the expression of root growth-inhibiting genes .
properties
IUPAC Name |
1,3-benzodioxole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O2/c1-2-4-7-6(3-1)8-5-9-7/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTNJQNQLEGKTGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=CC=CC=C2O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9051951 | |
Record name | 1,3-Benzodioxolane | |
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Molecular Weight |
122.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an aromatic odor; [Alfa Aesar MSDS] | |
Record name | 1,3-Benzodioxole | |
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Vapor Pressure |
0.57 [mmHg] | |
Record name | 1,3-Benzodioxole | |
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CAS RN |
274-09-9 | |
Record name | 1,3-Benzodioxole | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=274-09-9 | |
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Record name | 1,3-Benzodioxole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000274099 | |
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Record name | 1,3-BENZODIOXOLE | |
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Record name | 1,3-Benzodioxole | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1,3-Benzodioxolane | |
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Record name | 1,3-benzodioxolane | |
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Record name | 1,2-(METHYLENEDIOXY)BENZENE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F0XLL582B8 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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